Cas no 2353533-84-1 (2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid)

• Product Name: 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid
• CAS No: 2353533-84-1
• MF: C₂₄H₂₁NO₅
• MW: 403.427246809006
• CID: 5762526
• PubChem ID: 165889533
• Update Time: 2025-05-19

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737507
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid
• 2353533-84-1

• Inchi： 1S/C24H21NO5/c1-15-12-16(29-14-23(26)27)10-11-22(15)25-24(28)30-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,21H,13-14H2,1H3,(H,25,28)(H,26,27)
• InChI Key： RNDTXCYHVBSBKU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)OCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.14197277g/mol
• Monoisotopic Mass: 403.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid

Introduction to 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic Acid (CAS No. 2353533-84-1)

2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid, identified by its CAS number 2353533-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its complex aromatic structure and functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a fluorenylmethoxy carbonyl moiety and an amino acid derivative suggests a multifaceted role in synthetic chemistry, particularly in the development of novel therapeutic agents.

The molecular framework of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid incorporates several key structural elements that are highly relevant to modern drug design. The fluorenylmethoxy carbonyl group, a common feature in many bioactive molecules, is known for its stability and ability to enhance the solubility and bioavailability of attached pharmacophores. This makes it an attractive component in the synthesis of potential drug candidates. Additionally, the amino acid derivative portion of the molecule introduces a polar, negatively charged carboxylic acid group, which can participate in hydrogen bonding and ionic interactions, further influencing the compound's pharmacokinetic profile.

In recent years, there has been growing interest in the development of molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating various diseases, including cancer and inflammatory disorders. The complex architecture of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid makes it a promising candidate for such applications. The aromatic rings and functional groups within the molecule can serve as scaffolds for designing ligands that interact with specific target proteins. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are critical targets in oncology research.

The synthesis of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorenylmethoxy carbonyl group typically involves protective group strategies to prevent unwanted side reactions. Similarly, the installation of the amino acid moiety necessitates careful consideration of coupling techniques to maintain the integrity of the sensitive functional groups. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of complex molecules like this one, enabling researchers to explore a broader range of structural variations.

From a biological perspective, the potential therapeutic applications of 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid are still being elucidated through preclinical studies. However, its structural features suggest several possible mechanisms of action. For instance, the fluorenylmethoxy carbonyl group could serve as a recognition element for binding to specific protein targets, while the carboxylic acid group may facilitate interactions with other biomolecules or cellular components. Additionally, the presence of a methyl group on the aromatic ring could influence metabolic stability and pharmacokinetic properties.

The compound's relevance in contemporary pharmaceutical research is further underscored by its potential use as an intermediate in the synthesis of more complex drug candidates. By serving as a building block, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid can be modified through further chemical transformations to generate novel molecules with tailored biological activities. This approach is particularly valuable in hit-to-drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying lead candidates.

In conclusion, 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylphenoxy]acetic acid (CAS No. 2353533-84-1) represents an intriguing example of how sophisticated molecular design can lead to compounds with significant pharmaceutical potential. Its complex structure and functional groups make it a versatile tool for synthetic chemists and a promising candidate for further biological evaluation. As research in drug discovery continues to evolve, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutic agents.